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Compound of Interest

Compound Name: Sodium aluminum hydride

Cat. No.: B089126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Sodium aluminum hydride (NaAlH₄), also known as sodium alanate, is a powerful reducing

agent and a significant material in the field of hydrogen storage.[1][2][3] This technical guide

provides a comprehensive overview of its core properties, experimental protocols, and key

reaction pathways to support its application in research and development.

Physicochemical Properties
Sodium aluminum hydride is a white to light gray crystalline solid.[4][5] It is a complex metal

hydride composed of sodium cations (Na⁺) and tetrahedral aluminohydride anions (AlH₄⁻).[1]

The material is highly sensitive to moisture and air, reacting violently with water.[1][2][6][7]

Table 1: Physical and Chemical Properties of Sodium Aluminum Hydride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b089126?utm_src=pdf-interest
https://www.benchchem.com/product/b089126?utm_src=pdf-body
https://www.evitachem.com/product/evt-296427
https://en.wikipedia.org/wiki/Sodium_aluminium_hydride
https://www.transparencymarketresearch.com/sodium-aluminum-hydride-market.html
https://www.benchchem.com/product/b089126?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7853087.htm
https://www.americanelements.com/sodium-aluminum-hydride-13770-96-2
https://www.evitachem.com/product/evt-296427
https://www.evitachem.com/product/evt-296427
https://en.wikipedia.org/wiki/Sodium_aluminium_hydride
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-aluminum-hydride
https://cameochemicals.noaa.gov/chemical/1470
https://www.benchchem.com/product/b089126?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula NaAlH₄ [1][2]

Molar Mass 54.003 g/mol [1][8][2][6]

Appearance
White to light gray crystalline

solid/powder
[1][2][5]

Density 1.24 g/cm³ [1][2][7]

Melting Point

Decomposes, does not melt.

Onset of decomposition at

178-185 °C (352-365 °F; 451-

458 K)

[1][8][2]

Solubility

Soluble in tetrahydrofuran

(THF) (16 g/100 mL). Insoluble

in diethyl ether and

hydrocarbons. Reacts with

water, alcohols, and carboxylic

acids.

[1][2][6]

Crystal Structure
Trigonal (isostructural with

CaWO₄)
[1]

Hydrogen Capacity 7.4 wt% (theoretical maximum) [1]

Stability and Reactivity
Sodium aluminum hydride is a thermodynamically stable compound under dry, inert

conditions but is highly reactive with protic solvents and atmospheric moisture.[1][2][4][7] It is

stable in dry air at room temperature.[6]

Reaction with Water: It reacts violently and exothermically with water, producing sodium

hydroxide, aluminum hydroxide, and flammable hydrogen gas.[1] The heat of this reaction

can be sufficient to ignite the evolved hydrogen.[7] NaAlH₄ + 4H₂O → NaOH + Al(OH)₃ +

4H₂[1]
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Thermal Decomposition: Upon heating, NaAlH₄ undergoes a two-step decomposition,

releasing hydrogen gas. This property is central to its use in hydrogen storage applications.

[1][2] The decomposition is reversible, particularly in the presence of a titanium catalyst.[1]

Step 1: 3NaAlH₄ → Na₃AlH₆ + 2Al + 3H₂

Step 2: Na₃AlH₆ → 3NaH + Al + 1.5H₂

Reducing Agent: NaAlH₄ is a potent reducing agent, comparable in reactivity to lithium

aluminum hydride (LiAlH₄).[2][4][9] It is capable of reducing a wide range of organic

functional groups.[1][9][10][11]

Experimental Protocols
3.1. Synthesis of Sodium Aluminum Hydride

Several methods for the synthesis of NaAlH₄ have been developed:

Direct Synthesis from Elements: This industrial method involves the reaction of elemental

sodium and aluminum with hydrogen gas at high temperature (200 °C) and pressure in the

presence of a triethylaluminium catalyst.[2] Na + Al + 2H₂ → NaAlH₄[2]

Reaction of Sodium Hydride with Aluminum Halides: A common laboratory-scale synthesis

involves the reaction of sodium hydride (NaH) with aluminum chloride (AlCl₃) in a suitable

solvent like tetrahydrofuran (THF).[3][6] 4NaH + AlCl₃ → NaAlH₄ + 3NaCl

3.2. Handling and Storage

Due to its reactivity, NaAlH₄ must be handled under an inert atmosphere (e.g., nitrogen or

argon) in a glovebox or using Schlenk techniques.[12] It should be stored in tightly sealed

containers in a cool, dry, and well-ventilated area, away from sources of ignition, water, and

oxidizing agents.[8][13]

3.3. Characterization

Standard analytical techniques are employed to characterize NaAlH₄:
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X-ray Diffraction (XRD): Used to determine the crystal structure and phase purity of the

material.

Fourier-Transform Infrared Spectroscopy (FTIR): To identify the Al-H stretching and bending

vibrations characteristic of the AlH₄⁻ anion.

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC): To study the

thermal decomposition behavior and determine decomposition temperatures and hydrogen

release characteristics.

Key Signaling Pathways and Workflows
4.1. Thermal Decomposition Pathway for Hydrogen Release

The thermal decomposition of sodium aluminum hydride is a critical process for its

application in hydrogen storage. The following diagram illustrates the two-step decomposition

process.
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Caption: Thermal decomposition pathway of Sodium Aluminum Hydride.

4.2. Reduction of Organic Functional Groups

Sodium aluminum hydride is a versatile reducing agent in organic synthesis. The diagram

below shows its reaction with various functional groups.
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Caption: Reduction of various organic functional groups by NaAlH₄.

Safety and Hazards
Sodium aluminum hydride is classified as a water-reactive, flammable, and corrosive solid.[8]

[7]

Flammability: It is highly flammable and may ignite spontaneously in moist air or upon

contact with water.[4][7] Fires should be extinguished with dry chemical powder, sand, or

soda ash; water must never be used.[7][13]

Health Hazards: It is corrosive and can cause severe burns to the skin and eyes.[8]

Inhalation of dust can irritate the respiratory tract.

Reactivity Hazards: It reacts violently with oxidizing agents, acids, alcohols, and other protic

compounds.[4][14]

Appropriate personal protective equipment (PPE), including flame-retardant laboratory coats,

chemical-resistant gloves, and safety goggles, must be worn when handling this compound.

[12][13] All work should be conducted in a chemical fume hood or glovebox.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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